Cas no 13177-29-2 (Fluoranthene, 2-nitro-)

Fluoranthene, 2-nitro- structure
Fluoranthene, 2-nitro- structure
Product Name:Fluoranthene, 2-nitro-
CAS No:13177-29-2
MF:C16H9NO2
MW:247.248163938522
CID:144900
PubChem ID:25760
Update Time:2025-04-19

Fluoranthene, 2-nitro- Chemical and Physical Properties

Names and Identifiers

    • Fluoranthene, 2-nitro-
    • 2-Nitrofluoranthene
    • 2-Nitrofluorantheneneat
    • 2-nitrofluorantene
    • 2-Nitro-fluoranthen
    • 2-nitro-fluoranthene
    • 5-Nitrofluoranthene
    • 77468-36-1
    • 13177-29-2
    • Q27893894
    • S5CB71I99S
    • UNII-S5CB71I99S
    • SCHEMBL21752768
    • VBCBFNMZBHKVQN-UHFFFAOYSA-N
    • BRN 2562312
    • CHEMBL166867
    • Fluoranthene, nitro-
    • DTXSID0075071
    • CCRIS 4010
    • Inchi： 1S/C16H9NO2/c18-17(19)11-8-10-4-3-7-14-12-5-1-2-6-13(12)15(9-11)16(10)14/h1-9H
    • InChI Key： VBCBFNMZBHKVQN-UHFFFAOYSA-N
    • SMILES： [O-][N+](C1=CC2=CC=CC3C4C=CC=CC=4C(=C1)C=32)=O

Computed Properties

  • Exact Mass: 247.06300
  • Monoisotopic Mass: 247.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 0
  • Complexity: 377
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • Density: 1.1699 (rough estimate)
  • Boiling Point: 390.29°C (rough estimate)
  • Refractive Index: 1.5300 (estimate)
  • PSA: 45.82000
  • LogP: 4.91860

Fluoranthene, 2-nitro- Customs Data

  • HS CODE：2904209090
  • Customs Data：

    China Customs Code:

    2904209090

    Overview:

    2904209090 Other derivatives containing only nitro or nitroso groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2904209090 derivatives containing only nitro or only nitroso groups.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Fluoranthene, 2-nitro- Production Method

Production Method 1

13177-29-2 13177-29-2
892-21-7 892-21-7
13177-32-7 13177-32-7
13177-31-6 13177-31-6
13177-28-1 13177-28-1
Reaction Conditions
1.1 Reagents: Nitrogen dioxide Solvents: Tetrahydrofuran
Reference
A dichotomy in the nitration of fluoranthene with nitrogen dioxide/dinitrogen tetroxide: mechanistic and toxicological implications
Squadrito, Giuseppe L.; Fronczek, Frank R.; Church, Daniel F.; Pryor, William A., Journal of Organic Chemistry, 1990, 55(9), 2616-21

Production Method 2

13177-29-2 13177-29-2
892-21-7 892-21-7
13177-32-7 13177-32-7
13177-31-6 13177-31-6
13177-28-1 13177-28-1
Reaction Conditions
1.1 Reagents: Nitrogen dioxide ,  Nitrogen oxide (N2O4) Solvents: Dichloromethane
Reference
Anomalous nitration of fluoranthene with nitrogen dioxide in carbon tetrachloride
Squadrito, Giuseppe L.; Church, Daniel F.; Pryor, William A., Journal of the American Chemical Society, 1987, 109(21), 6535-7

Fluoranthene, 2-nitro- Preparation Products

Fluoranthene, 2-nitro- Related Literature

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